Cas no 167758-87-4 (ethyl 2-chloro-4-fluorobenzoate)
Ethyl 2-chloro-4-fluorobenzoate is a fluorinated benzoate ester commonly used as an intermediate in organic synthesis, particularly in pharmaceuticals and agrochemicals. Its key advantages include high reactivity due to the electron-withdrawing chloro and fluoro substituents, facilitating further functionalization. The ethyl ester group enhances solubility in organic solvents, improving reaction efficiency.
167758-87-4 structure
Product Name:ethyl 2-chloro-4-fluorobenzoate
CAS No:167758-87-4
MF:C9H8ClFO2
MW:202.610025405884
MDL:MFCD06204388
CID:1348411
PubChem ID:2782780
Update Time:2025-06-17
ethyl 2-chloro-4-fluorobenzoate Chemical and Physical Properties
Names and Identifiers
-
- ethyl 2-chloro-4-fluorobenzoate
- benzoic acid, 2-chloro-4-fluoro-, ethyl ester
- 2-chloro-4-fluoro-benzoic acid ethyl ester
- PC7774
- 167758-87-4
- AMY6539
- E76229
- Ethyl 2-chloro-4-fluoro-benzoate
- DTXSID10382288
- Benzoic acid,2-chloro-4-fluoro-,ethyl ester
- DB-101043
- AKOS008948089
- SCHEMBL2546863
- CS-0159805
- MFCD06204388
- PS-8181
- Ethyl2-chloro-4-fluorobenzoate
-
- MDL： MFCD06204388
- Inchi： 1S/C9H8ClFO2/c1-2-13-9(12)7-4-3-6(11)5-8(7)10/h3-5H,2H2,1H3
- InChI Key： MJYAXUKZBQZTTQ-UHFFFAOYSA-N
- SMILES： ClC1C=C(C=CC=1C(=O)OCC)F
Computed Properties
- Exact Mass: 202.02000
- Monoisotopic Mass: 202.0196853g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 13
- Rotatable Bond Count: 3
- Complexity: 187
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.3
- Topological Polar Surface Area: 26.3Ų
Experimental Properties
- PSA: 26.30000
- LogP: 2.65580
ethyl 2-chloro-4-fluorobenzoate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM327959-1000g |
ethyl 2-chloro-4-fluorobenzoate |
167758-87-4 | 95%+ | 1000g |
$781 | 2021-08-18 | |
| TRC | E937448-50mg |
Ethyl 2-Chloro-4-fluorobenzoate |
167758-87-4 | 50mg |
$ 50.00 | 2022-06-05 | ||
| TRC | E937448-100mg |
Ethyl 2-Chloro-4-fluorobenzoate |
167758-87-4 | 100mg |
$ 65.00 | 2022-06-05 | ||
| TRC | E937448-500mg |
Ethyl 2-Chloro-4-fluorobenzoate |
167758-87-4 | 500mg |
$ 80.00 | 2022-06-05 | ||
| Apollo Scientific | PC7774-5g |
Ethyl 2-chloro-4-fluorobenzoate |
167758-87-4 | 5g |
£10.00 | 2024-05-23 | ||
| Apollo Scientific | PC7774-25g |
Ethyl 2-chloro-4-fluorobenzoate |
167758-87-4 | 25g |
£13.00 | 2024-05-23 | ||
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-ET663-20g |
ethyl 2-chloro-4-fluorobenzoate |
167758-87-4 | 95+% | 20g |
338.0CNY | 2021-07-14 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-ET663-5g |
ethyl 2-chloro-4-fluorobenzoate |
167758-87-4 | 95+% | 5g |
128.0CNY | 2021-07-14 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-ET663-1g |
ethyl 2-chloro-4-fluorobenzoate |
167758-87-4 | 95+% | 1g |
45.0CNY | 2021-07-14 | |
| Chemenu | CM327959-1000g |
ethyl 2-chloro-4-fluorobenzoate |
167758-87-4 | 95%+ | 1000g |
$781 | 2022-06-12 |
ethyl 2-chloro-4-fluorobenzoate Related Literature
-
Ziyang Deng,Changwei Chen,Sunliang Cui RSC Adv., 2016,6, 93753-93755
-
Erika A. Cobar,Paul R. Horn,Robert G. Bergman,Martin Head-Gordon Phys. Chem. Chem. Phys., 2012,14, 15328-15339
-
Qiao Song,Angela Bamesberger,Lingyun Yang,Haley Houtwed,Haishi Cao Analyst, 2014,139, 3588-3592
-
Shintaro Takata,Yoshihiro Miura Phys. Chem. Chem. Phys., 2014,16, 24784-24789
-
Zhiyan Chen,Nan Wu,Yaobing Wang,Bing Wang,Yingde Wang J. Mater. Chem. A, 2018,6, 516-526
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